![molecular formula C5H4N2OS B1469833 3-(Isothiocyanatomethyl)-1,2-oxazole CAS No. 1394040-25-5](/img/structure/B1469833.png)
3-(Isothiocyanatomethyl)-1,2-oxazole
Overview
Description
3-(Isothiocyanatomethyl)-1,2-oxazole, also known as ITMO, is a synthetic compound that has been used in scientific research for its biochemical and physiological effects. ITMO is a member of the oxazole family of molecules and is part of a larger class of compounds known as isothiocyanates. ITMO has been studied for its ability to interact with various biological targets, including enzymes and proteins, and has been found to have a variety of therapeutic benefits.
Scientific Research Applications
Antimicrobial Activity Against Human Infections
Isothiocyanates (ITCs), including 3-(Isothiocyanatomethyl)-1,2-oxazole, have been studied for their antimicrobial activity against human infections. These bioactive products result from the enzymatic hydrolysis of glucosinolates, secondary metabolites abundant in the botanical order Brassicales . The antimicrobial properties of ITCs are effective against various human pathogens, including bacteria with resistant phenotypes . This makes ITCs potential candidates to replace or support common antibiotics .
Decreasing Cisplatin Tolerance and Migratory Ability of NSCLC
Isothiocyanates, including 3-(Isothiocyanatomethyl)-1,2-oxazole, have been studied for their potential in cancer treatment. Specifically, they have been found to decrease the cisplatin tolerance and migratory ability of non-small-cell lung cancer (NSCLC) cells . Long-term supplementation with this ITC can reverse the epithelial to mesenchymal transition (EMT) phenotype and migratory potential of cisplatin-resistant NSCLC cells . This suggests that ITCs could be potential adjuvants of cisplatin chemotherapy .
Mechanism of Action
- Isothiocyanates (ITCs) are known to interact with various cellular proteins, including enzymes and transcription factors. They often modulate gene expression and cellular signaling pathways .
- These modifications can alter protein function, stability, and interactions, leading to downstream effects on cellular processes .
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
3-(isothiocyanatomethyl)-1,2-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2OS/c9-4-6-3-5-1-2-8-7-5/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTAYSDRKVYDLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CON=C1CN=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Isothiocyanatomethyl)-1,2-oxazole |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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